Cas no 2171539-36-7 (methyl 2-amino-4,4,5-trimethylhexanoate)

• Product Name: methyl 2-amino-4,4,5-trimethylhexanoate
• CAS No: 2171539-36-7
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 6161053
• PubChem ID: 165814535
• Update Time: 2025-10-31

methyl 2-amino-4,4,5-trimethylhexanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4,4,5-trimethylhexanoate
• EN300-1299170
• 2171539-36-7

• Inchi： 1S/C10H21NO2/c1-7(2)10(3,4)6-8(11)9(12)13-5/h7-8H,6,11H2,1-5H3
• InChI Key： QJRZLWDAMRAUDO-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC(C)(C)C(C)C)N)=O

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-4,4,5-trimethylhexanoate

Methyl 2-Amino-4,4,5-Trimethylhexanoate (CAS No. 2171539-36-7): A Comprehensive Overview

Methyl 2-amino-4,4,5-trimethylhexanoate (CAS No. 2171539-36-7) is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound is characterized by its unique structural features, which include an amino group and multiple methyl substituents, making it a valuable candidate for various applications in drug discovery and chemical synthesis.

The chemical structure of methyl 2-amino-4,4,5-trimethylhexanoate consists of a six-carbon backbone with three methyl groups attached at the 4th, 4th, and 5th positions, and an amino group at the 2nd position. The ester functionality at the carboxyl end further enhances its reactivity and potential for derivatization. These structural elements contribute to its unique physicochemical properties, such as solubility, stability, and reactivity.

Recent studies have highlighted the potential of methyl 2-amino-4,4,5-trimethylhexanoate in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit significant anti-inflammatory and analgesic properties. This is attributed to their ability to modulate key signaling pathways involved in inflammation and pain perception.

In the realm of drug discovery, methyl 2-amino-4,4,5-trimethylhexanoate has been explored as a lead compound for the development of novel therapeutic agents. Its amino group can be readily functionalized to introduce various substituents that enhance its pharmacological activity. For example, the introduction of hydrophobic groups can improve membrane permeability and bioavailability, while the addition of polar groups can enhance solubility and reduce toxicity.

The synthetic route to methyl 2-amino-4,4,5-trimethylhexanoate involves a series of well-established organic reactions. One common approach is to start with the corresponding carboxylic acid and react it with methanol in the presence of an acid catalyst to form the ester. Subsequent functionalization steps can then be employed to introduce the amino group and methyl substituents. This modular synthesis strategy allows for the facile preparation of a wide range of derivatives with tailored properties.

From a safety perspective, methyl 2-amino-4,4,5-trimethylhexanoate is generally considered safe when handled under appropriate laboratory conditions. However, as with any chemical compound, proper safety protocols should be followed to minimize exposure and ensure safe handling. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and disposing of waste materials according to local regulations.

In conclusion, methyl 2-amino-4,4,5-trimethylhexanoate (CAS No. 2171539-36-7) is a promising compound with a wide range of potential applications in both academic research and industrial settings. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration in drug discovery and chemical synthesis. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility in the field of medicinal chemistry.